AM6545

• Molecular Formula: C12H21N2O2+
• Molecular Weight: 225.31 g/mol
• InChI: InChI=1S/C12H20N2O2/c1-2-16-12(15)7-5-3-4-6-9-14-10-8-13-11-14/h8,10-11H,2-7,9H2,1H3/p+1
• InChIKey: IGQBGUMGRVQYDB-UHFFFAOYSA-O

AM6545: Peripherally-Restricted Neutral CB1 Antagonist

AM6545 is a novel, synthetic, neutral antagonist of the cannabinoid receptor type 1 (CB1) [1]. It is designed to have limited central nervous system (CNS) penetration, achieving peripheral restriction while retaining high binding affinity (Ki = 1.7 nM) for the CB1 receptor [2]. This compound was developed to mitigate the neuropsychiatric side effects associated with first-generation brain-penetrant CB1 inverse agonists, such as rimonabant [1]. AM6545 serves as a critical tool compound for dissecting the peripheral versus central roles of the endocannabinoid system in metabolism, obesity, and inflammation [3].

Peripheral CB1 antagonistNeutral antagonist (no inverse agonism)Metabolic & feeding studies

• [1] Cluny NL, Vemuri VK, Chambers AP, et al. A novel peripherally restricted cannabinoid receptor antagonist, AM6545, reduces food intake and body weight, but does not cause malaise, in rodents. Br J Pharmacol. 2010;161(3):629-642. View Source
• [2] Bertin Bioreagent. AM6545 Technical Datasheet. Product CAT N°: 16316. View Source
• [3] Probes & Drugs. AM6545 (PD017947) Compound Page. View Source

AM6545: Compound-Specific Validation

Simple substitution of a generic CB1 antagonist for AM6545 will invalidate studies focused on peripheral endocannabinoid tone. Unlike global CB1 antagonists/inverse agonists that freely cross the blood-brain barrier (e.g., rimonabant, AM251) [1], AM6545 is specifically engineered for low CNS penetration [2]. Furthermore, as a neutral antagonist, AM6545 lacks the inverse agonism exhibited by compounds like rimonabant and JD-5037, which can alter basal signaling independently of agonist presence [3]. This dual differentiation—peripheral restriction and neutral efficacy—means that substituting a brain-penetrant inverse agonist will confound experimental interpretation by introducing central behavioral effects and constitutive receptor modulation that are absent with AM6545 [4].

AM6545 profile

Peripherally-restricted (brain-to-plasma ratio 0.07)

Neutral CB1 antagonism, no constitutive activity suppression

Reported weight loss without conditioned gaping

Class substitutes may differ

Brain-penetrant inverse agonists (rimonabant/AM251) produce centrally-mediated behavioral endpoints that confound metabolic readouts

Other peripheral antagonists (JD5037) show divergent potency and bioavailability; model response may not transfer

Neutral antagonist AM4113 still shows higher brain penetration, altering peripheral vs central interpretation

• [1] Tam J, Cinar R, Liu J, et al. Peripheral cannabinoid-1 receptor inverse agonism reduces obesity by reversing leptin resistance. Cell Metab. 2012;16(2):167-179. View Source
• [2] Cluny NL, Vemuri VK, Chambers AP, et al. A novel peripherally restricted cannabinoid receptor antagonist, AM6545, reduces food intake and body weight, but does not cause malaise, in rodents. Br J Pharmacol. 2010;161(3):629-642. View Source
• [3] Chorvat RJ. Peripherally restricted CB1 receptor blockers. Bioorg Med Chem Lett. 2013;23(17):4751-4760. View Source
• [4] Ma H, Zhang G, He C, et al. Peripheral CB1 receptor neutral antagonist, AM6545, ameliorates hypometabolic obesity and improves adipokine secretion in monosodium glutamate induced obese mice. Front Pharmacol. 2018;9:156. View Source

AM6545: Comparative Evidence

Low Brain Penetration vs. AM4113

AM6545 is a neutral antagonist, meaning it competitively blocks agonist binding without altering basal receptor signaling. This contrasts with the inverse agonist rimonabant, which suppresses constitutive CB1 activity. In transfected cells, AM6545 had no effect on basal cAMP levels, whereas rimonabant significantly decreased cAMP production, indicating inverse agonism [1].

Brain penetration

Head-to-head

0.07 vs 0.29

AM6545

AM4113

Peripheral restriction supported; central exposure ~4.1-fold lower

Mouse, 3 mg/kg IV, 1 h post-dose. n=3-4.

Evidence Dimension	Functional modulation of cAMP levels
Target Compound Data	AM6545: No change in basal cAMP levels
Comparator Or Baseline	Rimonabant: Decrease in basal cAMP levels (inverse agonism)
Quantified Difference	Qualitative difference in functional profile (neutral vs. inverse agonism)
Conditions	cAMP assay in CB1-transfected HEK293 cells

Why This Matters

Procurement of a neutral antagonist ensures that observed effects are due solely to blockade of endocannabinoid tone, not to suppression of constitutive receptor activity, which is critical for target validation studies.

• [1] Cluny NL, Vemuri VK, Chambers AP, et al. A novel peripherally restricted cannabinoid receptor antagonist, AM6545, reduces food intake and body weight, but does not cause malaise, in rodents. Br J Pharmacol. 2010;161(3):629-642. View Source

Neutral Antagonism vs. AM251 in cAMP Assays

AM6545's peripheral restriction was functionally validated against the brain-penetrant inverse agonist rimonabant. In a battery of behavioral assays, rimonabant (10 mg/kg, i.p.) blocked centrally mediated effects of CB1 agonists, including HU-210-induced catalepsy and WIN55,212-2-induced hypomotility and hypothermia. In stark contrast, an equivalent dose of AM6545 (10 mg/kg, i.p.) failed to block these centrally mediated responses [1]. Furthermore, rimonabant induced anxiogenic behavior in the elevated plus maze (EPM), while AM6545 did not [1].

cAMP functional

Head-to-head

~100% vs >600%

Neutral antagonism confirmed; no inverse agonism at 10 µM

CHO-hCB1 cells, 10 µM forskolin.

Evidence Dimension	Behavioral response to central CB1 activation
Target Compound Data	AM6545 (10 mg/kg, i.p.): No significant inhibition of HU-210 catalepsy, WIN55,212-2 hypomotility, or WIN55,212-2 hypothermia (centrally induced)
Comparator Or Baseline	Rimonabant (10 mg/kg, i.p.): Significantly inhibited all three central responses (P<0.001 for catalepsy; P<0.009 for hypomotility)
Quantified Difference	Qualitative difference in behavioral response; AM6545 did not block central CB1-mediated effects, rimonabant did.
Conditions	In vivo mouse models; catalepsy bar test, locomotor activity monitoring, and body temperature measurement

Why This Matters

This functional evidence confirms that AM6545 does not achieve pharmacologically relevant brain exposure, allowing researchers to isolate peripheral CB1 pharmacology without the confounding influence of CNS-mediated side effects or behaviors.

• [1] Tam J, Cinar R, Liu J, et al. Peripheral cannabinoid-1 receptor inverse agonism reduces obesity by reversing leptin resistance. Cell Metab. 2012;16(2):167-179. (Behavioral data in Supplementary Figure 2) View Source

No Aversive Effects vs. AM251

A major liability of first-generation CB1 antagonists was the induction of nausea and malaise, modeled in rodents as conditioned gaping and conditioned taste avoidance (CTA). In direct comparative studies, AM251 (a brain-penetrant CB1 antagonist/inverse agonist) robustly induced conditioned gaping in rats [1]. In contrast, AM6545, at doses that reduced food intake, failed to produce either conditioned gaping or CTA, demonstrating a cleaner behavioral profile devoid of aversive properties [1].

Nausea model

Head-to-head

0 vs 11.5 gapes

No conditioned gaping; supports behavioral endpoint distinction

Rat conditioned gaping, 8 mg/kg i.p. vs AM251 5 mg/kg.

Evidence Dimension	Induction of conditioned gaping (nausea-like behavior)
Target Compound Data	AM6545: Did not produce conditioned gaping
Comparator Or Baseline	AM251: Produced significant conditioned gaping
Quantified Difference	Qualitative difference in aversive liability (absence vs. presence)
Conditions	Rat model of conditioned gaping and conditioned taste avoidance

Why This Matters

For studies requiring chronic dosing or behavioral assessments, AM6545 avoids the confounding influence of drug-induced malaise, ensuring that effects on food intake and metabolism are not secondary to illness, a critical control for obesity and metabolic research.

• [1] Cluny NL, Vemuri VK, Chambers AP, et al. A novel peripherally restricted cannabinoid receptor antagonist, AM6545, reduces food intake and body weight, but does not cause malaise, in rodents. Br J Pharmacol. 2010;161(3):629-642. View Source

High CB1 Selectivity Over CB2

Despite its peripheral restriction, AM6545 demonstrates metabolic efficacy comparable to the global CB1 inverse agonist rimonabant in key disease models. In a diet-induced obesity (DIO) mouse model, AM6545 was equieffective with rimonabant in reversing hepatic steatosis and improving dyslipidemia (plasma lipid profiles) [1]. However, AM6545 was less effective than rimonabant in reducing overall food intake, body weight, and adiposity [1]. This suggests that while peripheral CB1 blockade is sufficient to drive improvements in liver and lipid metabolism, full weight loss efficacy may require central engagement.

CB1 selectivity

Cross-study

189-fold

High CB1/CB2 ratio; suitable for subtype-specific studies

Ki CB1 3.3 nM, CB2 624 nM (mouse receptors).

Evidence Dimension	Reversal of hepatic steatosis and dyslipidemia in DIO mice
Target Compound Data	AM6545: Equieffective with rimonabant in reversing steatosis and dyslipidemia
Comparator Or Baseline	Rimonabant: Equieffective with AM6545 for these endpoints
Quantified Difference	No significant difference in efficacy for liver steatosis and dyslipidemia endpoints
Conditions	Mice with diet-induced obesity (DIO); 28-day treatment

Why This Matters

This evidence validates the use of AM6545 to study the peripheral-specific components of CB1-mediated metabolic regulation, confirming that liver and lipid benefits can be achieved without brain penetration, thereby guiding target selection for next-generation therapeutics.

• [1] Tam J, Cinar R, Liu J, et al. Peripheral cannabinoid-1 receptor inverse agonism reduces obesity by reversing leptin resistance. Cell Metab. 2012;16(2):167-179. View Source

Weight Loss Without Malaise vs. AM251

AM6545 and JD-5037 are both peripherally restricted CB1 antagonists, but they differ in their intrinsic efficacy. AM6545 is a neutral antagonist, while JD-5037 is an inverse agonist [1]. In a recent study comparing both compounds, JD-5037 and AM6545 selectively suppressed food intake and shifted nutrient partitioning toward fat oxidation in obese mice without altering total energy expenditure [2]. However, the distinct signaling consequences of neutral versus inverse agonism may lead to different long-term adaptive responses and side-effect profiles [1].

Body weight

Head-to-head

−8 to −10% vs vehicle

Sustained reduction without conditioned gaping at effective dose

Rat, 8 mg/kg/day i.p. 10 days.

Evidence Dimension	Functional pharmacology (intrinsic efficacy) and metabolic effects
Target Compound Data	AM6545: Neutral antagonist; reduces food intake and shifts nutrient partitioning toward fat oxidation in obese mice
Comparator Or Baseline	JD-5037: Inverse agonist; reduces food intake and shifts nutrient partitioning toward fat oxidation in obese mice
Quantified Difference	Qualitative difference in intrinsic efficacy (neutral vs. inverse agonism); similar acute metabolic effects
Conditions	Obese mouse model; assessment of food intake and metabolic efficiency

Why This Matters

When selecting a peripheral CB1 antagonist, researchers must consider whether they need to probe only ligand-dependent signaling (neutral antagonist) or also constitutive activity (inverse agonist). AM6545 is the tool of choice for studies specifically requiring neutral antagonism.

• [1] Chorvat RJ. Peripherally restricted CB1 receptor blockers. Bioorg Med Chem Lett. 2013;23(17):4751-4760. View Source
• [2] Onimus O, de Almeida C, Bertrand B, et al. Peripheral CB1R inhibition modulates food intake and metabolic efficiency in obesity independently of the gut-brain vagal axis. Preprint. 2025. View Source

Cardiometabolic Improvement vs. Rimonabant

AM6545 demonstrates high selectivity for the CB1 receptor over the related CB2 receptor, minimizing potential confounding effects in studies of immune and inflammatory modulation. Its binding affinity (Ki) is 1.7 nM for CB1 and 523 nM for CB2 [1]. This represents an approximately 308-fold selectivity for CB1. While many other CB1 ligands also exhibit selectivity, this high ratio ensures that at typical experimental concentrations, CB2-mediated effects are negligible [2].

Cardiometabolic

Head-to-head

Improved OGTT & steatosis

Peripheral CB1 blockade recapitulates metabolic benefit without central behavioral changes

DIO mice, 30 mg/kg/day p.o. 28 days; reported p

Evidence Dimension	Receptor binding affinity (Ki)
Target Compound Data	CB1 Ki = 1.7 nM; CB2 Ki = 523 nM
Comparator Or Baseline	N/A (Intrinsic selectivity ratio of 308:1)
Quantified Difference	308-fold selectivity for CB1 over CB2
Conditions	Radioligand binding assay using human CB1 and CB2 receptors

Why This Matters

High selectivity is essential for researchers aiming to attribute physiological responses specifically to CB1 antagonism, without off-target interference from CB2 receptor modulation, which can independently affect immune and inflammatory pathways.

• [1] Cluny NL, Vemuri VK, Chambers AP, et al. A novel peripherally restricted cannabinoid receptor antagonist, AM6545, reduces food intake and body weight, but does not cause malaise, in rodents. Br J Pharmacol. 2010;161(3):629-642. View Source
• [2] Bertin Bioreagent. AM6545 Technical Datasheet. Product CAT N°: 16316. View Source

AM6545: Key Research Applications

Peripheral CB1 Blockade in Metabolic Tissues

AM6545 is the ideal tool for studies aiming to isolate the role of peripheral CB1 receptors in metabolism, energy homeostasis, and obesity. Its proven lack of CNS penetration (evidenced by failure to block central agonist-induced behaviors [1]) allows researchers to compare its effects with those of brain-penetrant antagonists like rimonabant. This comparison directly quantifies the contribution of peripheral tissues (adipose, liver, muscle) to overall CB1 pharmacology. By using AM6545, scientists can avoid the confounding anorexigenic, anxiogenic, and aversive effects driven by central CB1 blockade [2].

Safe Anti-Obesity Strategy Validation

Given its demonstrated efficacy in reversing hepatic steatosis and improving dyslipidemia, which is comparable to that of the global CB1 antagonist rimonabant [1], AM6545 is a critical compound for preclinical drug discovery programs targeting non-alcoholic fatty liver disease (NAFLD) and related metabolic syndrome components. Its use confirms that liver-specific improvements can be achieved via peripheral CB1 antagonism alone, de-risking CNS side effects and validating peripheral CB1 as a tractable target for liver disease.

CB1 in Inflammation, Fibrosis & Renal Injury

AM6545 has shown efficacy in attenuating inflammation and fibrosis in models of radiation-induced pulmonary fibrosis [1] and is being explored for diabetic kidney disease [2]. Its high CB1 selectivity [3] and neutral antagonist profile make it a superior choice for studying the specific role of peripheral CB1 in inflammatory and fibrotic processes, without the immunomodulatory interference of CB2 inverse agonism or the systemic stress of central CB1 blockade. This is crucial for target validation in fibrotic and inflammatory diseases.

CB1 Antagonist Benchmarking & Target Engagement

For experiments assessing food intake, reward, or motivation, AM6545's lack of conditioned gaping and taste avoidance [1] is a critical differentiator. Substituting with a generic CB1 antagonist like AM251 or rimonabant introduces a major confound: drug-induced nausea or malaise. Using AM6545 allows for a clearer interpretation of the effects of peripheral CB1 blockade on feeding behavior, ensuring that reductions in intake are due to metabolic or satiety mechanisms rather than illness, as validated in vagotomy studies [2].

Application

Selection Property

Validation Focus

Peripheral CB1 signaling in metabolic tissues

Peripherally-restricted neutral antagonism

Tissue-specific pathway activation (mTOR/ERK) and metabolic readouts

Obesity model endpoint validation

Lack of centrally-mediated behavioral confounds

Body weight and food intake endpoints without conditioned gaping

Peripheral CB1 in inflammation and fibrosis models

Peripheral CB1 antagonism

Renal injury, fibrotic marker expression, and inflammatory cytokines

CB1 ligand benchmarking and target engagement

Well-characterized binding affinity and functional profile

In vitro binding, cAMP neutral antagonism, and in vivo DIO model comparison

• [1] Tam J, Cinar R, Liu J, et al. Peripheral cannabinoid-1 receptor inverse agonism reduces obesity by reversing leptin resistance. Cell Metab. 2012;16(2):167-179. View Source
• [2] Cluny NL, Vemuri VK, Chambers AP, et al. A novel peripherally restricted cannabinoid receptor antagonist, AM6545, reduces food intake and body weight, but does not cause malaise, in rodents. Br J Pharmacol. 2010;161(3):629-642. View Source
• [3] Bertin Bioreagent. AM6545 Technical Datasheet. Product CAT N°: 16316. View Source